Cas no 2228853-49-2 (3-(4-{(tert-butoxy)carbonylamino}-3-hydroxyphenyl)-2,2-difluoropropanoic acid)

3-(4-{(tert-Butoxy)carbonylamino}-3-hydroxyphenyl)-2,2-difluoropropanoic acid is a fluorinated phenylpropanoic acid derivative featuring a tert-butoxycarbonyl (Boc)-protected amine and a hydroxyl group on the aromatic ring. The difluoromethylenyl moiety adjacent to the carboxylic acid enhances metabolic stability and influences electronic properties, making it valuable in medicinal chemistry and peptide synthesis. The Boc group provides selective deprotection capabilities, while the hydroxyl group offers a site for further functionalization. This compound is particularly useful as an intermediate in the synthesis of bioactive molecules, where controlled reactivity and structural diversity are critical. Its well-defined stereochemistry and functional group compatibility support applications in drug discovery and advanced organic synthesis.
3-(4-{(tert-butoxy)carbonylamino}-3-hydroxyphenyl)-2,2-difluoropropanoic acid structure
2228853-49-2 structure
Product Name:3-(4-{(tert-butoxy)carbonylamino}-3-hydroxyphenyl)-2,2-difluoropropanoic acid
CAS No:2228853-49-2
MF:C14H17F2NO5
MW:317.285291433334
CID:6194592
PubChem ID:165756542
Update Time:2025-06-30

3-(4-{(tert-butoxy)carbonylamino}-3-hydroxyphenyl)-2,2-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(4-{(tert-butoxy)carbonylamino}-3-hydroxyphenyl)-2,2-difluoropropanoic acid
    • 2228853-49-2
    • 3-(4-{[(tert-butoxy)carbonyl]amino}-3-hydroxyphenyl)-2,2-difluoropropanoic acid
    • EN300-1876179
    • Inchi: 1S/C14H17F2NO5/c1-13(2,3)22-12(21)17-9-5-4-8(6-10(9)18)7-14(15,16)11(19)20/h4-6,18H,7H2,1-3H3,(H,17,21)(H,19,20)
    • InChI Key: YAMGHKTYQZWWNR-UHFFFAOYSA-N
    • SMILES: FC(C(=O)O)(CC1C=CC(=C(C=1)O)NC(=O)OC(C)(C)C)F

Computed Properties

  • Exact Mass: 317.10747897g/mol
  • Monoisotopic Mass: 317.10747897g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 6
  • Complexity: 422
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 95.9Ų

3-(4-{(tert-butoxy)carbonylamino}-3-hydroxyphenyl)-2,2-difluoropropanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1876179-1g
3-(4-{[(tert-butoxy)carbonyl]amino}-3-hydroxyphenyl)-2,2-difluoropropanoic acid
2228853-49-2
1g
$1686.0 2023-09-18
Enamine
EN300-1876179-5g
3-(4-{[(tert-butoxy)carbonyl]amino}-3-hydroxyphenyl)-2,2-difluoropropanoic acid
2228853-49-2
5g
$4890.0 2023-09-18
Enamine
EN300-1876179-10g
3-(4-{[(tert-butoxy)carbonyl]amino}-3-hydroxyphenyl)-2,2-difluoropropanoic acid
2228853-49-2
10g
$7250.0 2023-09-18
Enamine
EN300-1876179-0.05g
3-(4-{[(tert-butoxy)carbonyl]amino}-3-hydroxyphenyl)-2,2-difluoropropanoic acid
2228853-49-2
0.05g
$1417.0 2023-09-18
Enamine
EN300-1876179-0.1g
3-(4-{[(tert-butoxy)carbonyl]amino}-3-hydroxyphenyl)-2,2-difluoropropanoic acid
2228853-49-2
0.1g
$1484.0 2023-09-18
Enamine
EN300-1876179-0.25g
3-(4-{[(tert-butoxy)carbonyl]amino}-3-hydroxyphenyl)-2,2-difluoropropanoic acid
2228853-49-2
0.25g
$1551.0 2023-09-18
Enamine
EN300-1876179-0.5g
3-(4-{[(tert-butoxy)carbonyl]amino}-3-hydroxyphenyl)-2,2-difluoropropanoic acid
2228853-49-2
0.5g
$1619.0 2023-09-18
Enamine
EN300-1876179-1.0g
3-(4-{[(tert-butoxy)carbonyl]amino}-3-hydroxyphenyl)-2,2-difluoropropanoic acid
2228853-49-2
1g
$1686.0 2023-06-01
Enamine
EN300-1876179-2.5g
3-(4-{[(tert-butoxy)carbonyl]amino}-3-hydroxyphenyl)-2,2-difluoropropanoic acid
2228853-49-2
2.5g
$3304.0 2023-09-18
Enamine
EN300-1876179-5.0g
3-(4-{[(tert-butoxy)carbonyl]amino}-3-hydroxyphenyl)-2,2-difluoropropanoic acid
2228853-49-2
5g
$4890.0 2023-06-01

Additional information on 3-(4-{(tert-butoxy)carbonylamino}-3-hydroxyphenyl)-2,2-difluoropropanoic acid

Introduction to 3-(4-{(tert-butoxy)carbonylamino}-3-hydroxyphenyl)-2,2-difluoropropanoic acid (CAS No. 2228853-49-2)

3-(4-{(tert-butoxy)carbonylamino}-3-hydroxyphenyl)-2,2-difluoropropanoic acid (CAS No. 2228853-49-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a tert-butoxycarbonyl (Boc) protected amino group, a hydroxyl group, and two fluorine atoms. These functional groups contribute to its potential therapeutic applications and make it an interesting candidate for further investigation.

The tert-butoxycarbonyl (Boc) group is a widely used protecting group in organic synthesis, particularly in the preparation of peptides and amino acids. It effectively blocks the reactivity of the amino group during synthesis, allowing for the selective modification of other functional groups. Once the desired modifications are complete, the Boc group can be easily removed under acidic conditions, regenerating the free amino group.

The presence of a hydroxyl group in the compound adds to its versatility. Hydroxyl groups can participate in hydrogen bonding, which is crucial for interactions with biological targets such as enzymes and receptors. This property makes the compound suitable for applications in drug discovery and development, where molecular recognition and binding affinity are critical.

The fluorine atoms in the compound are another key feature. Fluorine is known for its ability to modulate the physicochemical properties of molecules, such as their lipophilicity, metabolic stability, and bioavailability. In pharmaceutical research, fluorinated compounds often exhibit improved pharmacokinetic profiles and enhanced biological activity compared to their non-fluorinated counterparts. The introduction of fluorine atoms can also enhance the selectivity and potency of drug candidates.

Recent studies have explored the potential of 3-(4-{(tert-butoxy)carbonylamino}-3-hydroxyphenyl)-2,2-difluoropropanoic acid in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research has shown that this compound can effectively cross the blood-brain barrier and exhibit neuroprotective effects by modulating specific signaling pathways involved in neuronal survival and function.

In another study, 3-(4-{(tert-butoxy)carbonylamino}-3-hydroxyphenyl)-2,2-difluoropropanoic acid was evaluated for its anti-inflammatory properties. The results indicated that it could inhibit the production of pro-inflammatory cytokines and reduce oxidative stress in cellular models. These findings suggest that the compound may have potential as a therapeutic agent for inflammatory diseases such as arthritis and multiple sclerosis.

The compound has also been investigated for its anticancer properties. Preliminary studies have demonstrated that it can induce apoptosis in cancer cells by disrupting key signaling pathways involved in cell proliferation and survival. Further research is needed to fully understand its mechanism of action and to optimize its therapeutic potential.

In addition to its therapeutic applications, 3-(4-{(tert-butoxy)carbonylamino}-3-hydroxyphenyl)-2,2-difluoropropanoic acid has been used as a building block in combinatorial chemistry and high-throughput screening (HTS) platforms. Its unique structural features make it an attractive starting point for the synthesis of diverse chemical libraries, which can be screened against various biological targets to identify novel drug leads.

The synthesis of 3-(4-{(tert-butoxy)carbonylamino}-3-hydroxyphenyl)-2,2-difluoropropanoic acid involves several steps, including the protection of the amino group with Boc, introduction of the hydroxyl group through a suitable reaction pathway, and incorporation of the fluorine atoms via electrophilic or nucleophilic fluorination methods. The final step typically involves deprotection to regenerate the free amino group.

From a safety perspective, 3-(4-{(tert-butoxy)carbonylamino}-3-hydroxyphenyl)-2,2-difluoropropanoic acid is generally considered safe for laboratory use when proper handling procedures are followed. However, like all chemicals used in research settings, it should be handled with care to avoid exposure through inhalation or skin contact.

In conclusion, 3-(4-{(tert-butoxy)carbonylamino}-3-hydroxyphenyl)-2,2-difluoropropanoic acid (CAS No. 2228853-49-2) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for further investigation into its therapeutic properties and potential use in drug development.

Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.